Cas no 1396846-53-9 (1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride)

• Product Name: 1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride
• CAS No: 1396846-53-9
• MF: C₁₆H₂₄ClN₅OS
• MW: 369.912660598755
• CID: 6005885
• PubChem ID: 71790538
• Update Time: 2025-07-10

1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride
• (2,4-dimethyl-1,3-thiazol-5-yl)-[4-(2-pyrazol-1-ylethyl)-1,4-diazepan-1-yl]methanone:hydrochloride
• 1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-[2-(1H-pyrazol-1-yl)ethyl]-1,4-diazepane hydrochloride
• (4-(2-(1H-pyrazol-1-yl)ethyl)-1,4-diazepan-1-yl)(2,4-dimethylthiazol-5-yl)methanone hydrochloride
• (2,4-dimethyl-1,3-thiazol-5-yl)-[4-(2-pyrazol-1-ylethyl)-1,4-diazepan-1-yl]methanone;hydrochloride
• 1396846-53-9
• VU0538045-1
• AKOS026687319
• F6228-0216

• Inchi： 1S/C16H23N5OS.ClH/c1-13-15(23-14(2)18-13)16(22)20-7-4-6-19(9-11-20)10-12-21-8-3-5-17-21;/h3,5,8H,4,6-7,9-12H2,1-2H3;1H
• InChI Key： LRPIMWMVEYNWOQ-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1SC(C)=NC=1C)(N1CCCN(CCN2C=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 369.1390093g/mol
• Monoisotopic Mass: 369.1390093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5Ų

Additional information on 1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride

Introduction to 1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride (CAS No. 1396846-53-9)

1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride, identified by its CAS number 1396846-53-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of multiple heterocyclic scaffolds, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule combines a thiazole core with a pyrazole moiety, both of which are well-documented for their roles in modulating various biological pathways.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a cornerstone in medicinal chemistry due to its prevalence in numerous bioactive natural products and synthetic drugs. Its incorporation into the molecular structure of this compound likely contributes to its interactions with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic processes. The presence of a dimethyl substituent on the thiazole ring further enhances its electronic properties and spatial configuration, potentially influencing its binding affinity and selectivity.

Complementing the thiazole core is the pyrazole group, another nitrogen-containing heterocycle that has been extensively studied for its pharmacological properties. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. In 1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride, the pyrazole moiety is linked to an ethyl chain that extends into a diazepane ring system. The diazepane scaffold is particularly interesting as it represents a modified benzodiazepine structure, which is known for its anxiolytic and sedative properties. However, unlike classical benzodiazepines, diazepanes often exhibit improved pharmacokinetic profiles with reduced side effects.

The carbonyl group at the 5-position of the thiazole ring serves as a key functional handle for further chemical modifications. This feature allows for the exploration of derivatives with enhanced bioactivity or improved drug-like properties. Additionally, the hydrochloride salt form of this compound ensures better solubility and stability, which are critical factors in pharmaceutical development. The overall architecture of 1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride suggests a molecule with multifaceted interactions potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies indicate that the combination of thiazole and pyrazole moieties in this compound may facilitate interactions with targets involved in neurodegenerative diseases. For instance, preliminary computational studies suggest that the thiazole ring could engage with aromatic pockets on proteins associated with Alzheimer's disease pathogenesis, while the pyrazole group may interact with kinase domains implicated in cancer progression.

In vitro assays have begun to unravel the pharmacological profile of 1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride. Initial data demonstrate promising anti-inflammatory activity by modulating cytokine production pathways. The compound appears to inhibit the release of pro-inflammatory mediators such as TNF-alpha and IL-beta in macrophage cell lines. This effect is attributed to its ability to interfere with signal transduction cascades involving nuclear factor kappa B (NFκB), a key regulator of inflammatory responses.

The diazepane moiety has also shown potential in modulating GABAergic systems without inducing classical benzodiazepine-like side effects such as dependence or tolerance. This makes 1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride an attractive candidate for developing novel anxiolytics and sedatives with improved safety profiles. Preclinical studies are underway to evaluate its efficacy in animal models of anxiety and sleep disorders.

Furthermore, the structural features of this compound make it amenable to further derivatization using combinatorial chemistry approaches. By systematically modifying substituents on the thiazole and pyrazole rings or introducing additional functional groups into the diazepane core, researchers can generate libraries of analogs with tailored biological activities. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The synthesis of 1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-2-(1H-pyrazol-1-y)ethyl - 1 , 4 - diazepane hydrochloride involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the thiazole and pyrazolone rings followed by nucleophilic substitution to introduce the ethyl chain into the diazepane system. The final salt formation step enhances purity and stability while ensuring compatibility with various pharmaceutical formulations.

The growing interest in structure-based drug design has positioned compounds like 1396846 - 53 - 9 as pivotal tools for understanding target biology at an atomic level. X-ray crystallography studies on complexes formed between this molecule and its intended biological targets have provided insights into binding interactions that rationalize its observed pharmacological effects. These structural insights are crucial for optimizing lead compounds into viable drug candidates.

As research progresses , collaborations between academic laboratories , pharmaceutical companies , and biotech firms are accelerating discoveries related to novel heterocyclic compounds . The versatility demonstrated by molecules such as ( 2 , 4 - dimethyl - . 3 - thi azo le - 5 - carb on y l ) - . 42 ( . . H - p y ra z ol - . . y l ) eth y l - . 14 - dia ze pa ne hy droch lor ide highlight s t he potenti al f low f rom fundamental sc ience t o clinical app licat ions . T he next few years promise t o see signific ant breakthroughs driven by innovative chemical design approaches coupled w ith advanced bi ological evaluat ion techniq ues .